Cas no 481-97-0 (Estrone Sulfate)

• Product Name: Estrone Sulfate
• CAS No: 481-97-0
• Molecular Formula: C₁₈H₂₂O₅S
• Molecular Weight: 350.42928
• CID: 329195
• PubChem ID: 3001028

Estrone Sulfate Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-(sulfooxy)-
• estrone 3-sulfate
• estrone-3-sulfate
• Estrone-d4 3-Sulfate Sodium Salt
• ESTRONE-D4 3-SULFATE.
• 17-oxoestra-1,3,5(10)-trien-3-yl hydrogen sulfate
• 3-Hydroxyestra-1,3,5(10)-trien-17-one hydrogen sulphate
• CCRIS 9319
• Estrone hydrogen sulfate
• Estrone sulfate
• Estrone sulphate
• Estrone hemisulfate
• CHEMBL494753
• ESTRONE 3 SULFATE
• Estrone hydrogen sulphate
• GTPL4748
• NS00079300
• Estrone sulphate sodium
• CONJUGOL
• Sodium estrone 3-sulfate
• BPBio1_000897
• Estrone hydrogen sulfate
• estrone-3-sulphate
• [(3aS,3bR,9bS,11aS)-11a-methyl-1-oxo-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl]oxidanesulfonic acid
• AKOS040755487
• estrone hydrogen sulphate
• Hyhorin
• Prestwick0_000688
• SCHEMBL22846
• ESTRONE SULFATE [MI]
• Estrone sulfate sodium
• LMST02010043
• Q5401864
• BRD-K51095933-231-03-2
• [3H]estrone-3-sulphate
• EN300-7481412
• Estra-1,3,5 (10)-triene-17-one-3-yl-sulfate
• [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-
• [3H]-estrone hydrogen sulfate
• ESTRADIOL METABOLITE (E1S)
• CHEBI:17474
• GTPL4749
• Sodium estrone 3-sulphate
• DB04574
• QTL48N278K
• NCGC00179418-01
• CS-0059536
• [(1S,10R,11S,15S)-15-methyl-14-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-trien-5-yl]oxidanesulfonic acid
• estron-3-sulfate
• Estrone 3-sulphate
• Premarin
• Estrogenic substances
• Estrone, hydrogen sulfate
• 481-97-0
• PRICE
• Sodium estrone 3-monosulphate
• AB00514744
• Sodium estrone 3-monosulfate
• US-2917522
• [3H]estrone-3-sulfate
• UNII-QTL48N278K
• Estrone bisulfate
• Par Estro
• evex
• Prestwick1_000688
• Prestwick3_000688
• BDBM50366524
• SPBio_002736
• HY-113293
• DTXSID50891501
• EINECS 207-575-9
• [3H]-estrone-3-sulphate
• Conestoral
• Prestwick2_000688
• Estra-1(10),2,4-trien-17-one, 3-(sulfooxy)-
• BSPBio_000815
• C02538
• Morestin
• JKKFKPJIXZFSSB-CBZIJGRNSA-N
• TS-08853

• InChIKey： JKKFKPJIXZFSSB-LISAXSMJSA-N
• Inchi： InChI=1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22)/t14-,15-,16+,18+/m0/s1
• SMILES： OS(OC1C=CC2[C@@H]3CC[C@]4(C(CC[C@@H]4[C@H]3CCC=2C=1)=O)C)(=O)=O

Computed Properties

• Exact Mass: 350.11886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 350.11879497g/mol
• Heavy Atom Count: 24
• Complexity: 624
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids